Cas no 97400-08-3 (cistanoside E)

• Product Name: cistanoside E
• CAS No: 97400-08-3
• MF: C₂₁H₃₂O₁₂
• MW: 476.471588134766
• CID: 2031327
• PubChem ID: 21632979
• Update Time: 2025-04-21

cistanoside E Chemical and Physical Properties

Names and Identifiers

• cistanoside E
• 97400-08-3
• DTXSID601317773
• (2S,3R,4R,5R,6S)-2-((2R,3R,4S,5R,6R)-3,5-dihydroxy-2-(2-(4-hydroxy-3-methoxyphenyl)ethoxy)-6-(hydroxymethyl)oxan-4-yl)oxy-6-methyloxane-3,4,5-triol
• (2S,3R,4R,5R,6S)-2-[(2R,3R,4S,5R,6R)-3,5-dihydroxy-2-[2-(4-hydroxy-3-methoxyphenyl)ethoxy]-6-(hydroxymethyl)oxan-4-yl]oxy-6-methyloxane-3,4,5-triol

• Inchi： 1S/C21H32O12/c1-9-14(24)16(26)17(27)21(31-9)33-19-15(25)13(8-22)32-20(18(19)28)30-6-5-10-3-4-11(23)12(7-10)29-2/h3-4,7,9,13-28H,5-6,8H2,1-2H3/t9-,13+,14-,15+,16+,17+,18+,19-,20+,21-/m0/s1
• InChI Key： KNVLNWLGXNQJNJ-MGXJDOAZSA-N
• SMILES： O([C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O)[C@@H]1[C@H]([C@H](OCCC2C=CC(=C(C=2)OC)O)O[C@H](CO)[C@H]1O)O

Computed Properties

• Exact Mass: 476.18937645g/mol
• Monoisotopic Mass: 476.18937645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 188Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds O-glycosyl compounds